Cas no 885270-34-8 (3-chloro-5-(hydroxymethyl)phenol)

• Product Name: 3-chloro-5-(hydroxymethyl)phenol
• CAS No: 885270-34-8
• Molecular Formula: C₇H₇O₂Cl
• Molecular Weight: 158.58228
• CID: 710720
• PubChem ID: 53425562

3-chloro-5-(hydroxymethyl)phenol Properties

Names and Identifiers

• Benzenemethanol,3-chloro-5-hydroxy-
• 3-CHLORO-5-(HYDROXYMETHYL)PHENOL
• 885270-34-8
• SCHEMBL12826275
• FT-0692116
• DTXSID60698907
• AB43614
• CS-0365977
• AKOS006284495

• InChIKey： VSRUFSDOVHICLI-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7ClO2/c8-6-1-5(4-9)2-7(10)3-6/h1-3,9-10H,4H2
• SMILES： C1=C(C=C(C=C1O)Cl)CO

Computed Properties

• Exact Mass: 158.013
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.013
• Heavy Atom Count: 10
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• LogP: 1.53790
• PSA: 40.46000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols